Cas no 65489-03-4 (1-[2-(2-methylphenoxy)ethyl]piperazine)

• Product Name: 1-[2-(2-methylphenoxy)ethyl]piperazine
• CAS No: 65489-03-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD03231412
• CID: 1067428
• PubChem ID: 762589
• Update Time: 2025-04-20

1-[2-(2-methylphenoxy)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-o-Tolyloxy-ethyl)-piperazine
• 1-(2-o-Tolyloxyethyl)-piperazine
• AC1LFZ6M
• AC1Q2GEB
• CTK8E3003
• N-< 2-(2-Methyl-1-phenoxy)-1-ethyl> -piperazin
• 1-[2-(2-methylphenoxy)ethyl]piperazine
• EN300-72727
• 1-(2-(o-Tolyloxy)ethyl)piperazine
• G47238
• DTXSID40354039
• CS-0117211
• SCHEMBL11360251
• Z234898041
• 65489-03-4
• AKOS000343612
• 1-[2-(2-Methylphenoxy)ethyl]piperazine, AldrichCPR
• AG-664/15583034
• 2-methylphenyl 2-(1-piperazinyl)ethyl ether

• MDL： MFCD03231412
• Inchi： 1S/C13H20N2O/c1-12-4-2-3-5-13(12)16-11-10-15-8-6-14-7-9-15/h2-5,14H,6-11H2,1H3
• InChI Key： UYGHEEKXUMTKTR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C)CCN1CCNCC1

Computed Properties

• Exact Mass: 220.1577
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

1-[2-(2-methylphenoxy)ethyl]piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT